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Compound of Interest

Compound Name: 5-Hydroxyheptan-2-one

Cat. No.: B15474867

Despite its simple structure, 5-Hydroxyheptan-2-one remains a molecule with largely
uncharted territory in the realm of medicinal chemistry. A comprehensive review of scientific
literature and patent databases reveals a significant lack of specific applications for this
compound in drug discovery and development. While its isomeric counterparts and derivatives
have found utility, 5-Hydroxyheptan-2-one itself is yet to emerge as a key building block or a
bioactive agent in its own right.

Currently, information on 5-Hydroxyheptan-2-one is predominantly confined to chemical
databases, which provide fundamental physicochemical properties. There is a notable absence
of published studies detailing its biological activity, its role as a synthetic precursor to active
pharmaceutical ingredients (APIs), or its involvement in any characterized signaling pathways.
This scarcity of data prevents the formulation of detailed application notes or experimental
protocols as there is no established context for its use in medicinal chemistry research.

Physicochemical Properties

A summary of the key computed physicochemical properties of 5-Hydroxyheptan-2-one is
presented below. This data is algorithmically generated and provides a basic profile of the
molecule.
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Property Value Source
Molecular Formula C7H1402 PubChem
Molecular Weight 130.18 g/mol PubChem
XLogP3 0.9 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 4 PubChem

Potential as a Chiral Synthon

The structure of 5-Hydroxyheptan-2-one, featuring a secondary alcohol, presents the potential
for its use as a chiral synthon. Enantiomerically pure forms of this molecule could serve as
valuable starting materials for the stereoselective synthesis of more complex bioactive
molecules. However, there are no prominent examples in the current literature that
demonstrate this application. The development of efficient asymmetric syntheses of (R)- and
(S)-5-hydroxyheptan-2-one would be a critical first step in unlocking this potential.

Future Perspectives

The lack of current applications does not preclude future possibilities. The dual functionality of
a ketone and a secondary alcohol in a relatively small, lipophilic scaffold makes 5-
Hydroxyheptan-2-one an intriguing candidate for further investigation. Future research could
explore:

o Screening for Biological Activity: A systematic evaluation of 5-Hydroxyheptan-2-one in a
variety of biological assays could uncover previously unknown pharmacological activities.

» Derivative Synthesis: The hydroxyl and carbonyl groups offer reactive handles for the
synthesis of a library of derivatives. These derivatives could then be screened for a range of
therapeutic targets.
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e Use in Fragment-Based Drug Discovery: The small size of 5-Hydroxyheptan-2-one makes
it a potential fragment for use in fragment-based screening campaigns to identify starting

points for novel drug discovery programs.

Hypothetical Experimental Workflow

While no specific experimental protocols involving 5-Hydroxyheptan-2-one in a medicinal
chemistry context are available, a hypothetical workflow for its initial exploration as a potential

bioactive agent could be envisioned as follows:
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Synthesis & Characterization

(Synthesis of (R)- and (S)-5-Hydroxyheptan-2-on9

y

(Purification & Chiral Resolution)

(Structural Characterization (NMR, MS, etc.))

Biological| Screening

In vitro Biological Assays (e.g., enzyme inhibition, receptor binding)

l

Cell-based Assays (e.g., cytotoxicity, signaling pathway modulation)

Lead Optimization

(Structure-Activity Relationship (SAR) Studies)

(Synthesis of Analogs)
(In silico & In vitro ADME-Tox Profiling)
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Hypothetical workflow for investigating the medicinal chemistry applications of 5-
Hydroxyheptan-2-one.

In conclusion, 5-Hydroxyheptan-2-one represents a blank slate in medicinal chemistry. Its
potential as a building block or a bioactive molecule remains to be unlocked through future
research endeavors. The scientific community is encouraged to explore the synthetic utility and
biological properties of this simple yet potentially valuable molecule.

 To cite this document: BenchChem. [5-Hydroxyheptan-2-one: Unexplored Potential in
Medicinal Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474867#applications-of-5-hydroxyheptan-2-one-in-
medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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